Cas no 886505-52-8 ((1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine)

• Product Name: (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine
• CAS No: 886505-52-8
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 3111476
• PubChem ID: 121230580
• Update Time: 2025-07-19

(1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine
• 3-(1H-Imidazol-2-yl)-2-methyl-4-phenylbutan-2-amine
• 886505-52-8

• MDL： MFCD06740628
• Inchi： 1S/C14H19N3/c1-14(2,15)12(13-16-8-9-17-13)10-11-6-4-3-5-7-11/h3-9,12H,10,15H2,1-2H3,(H,16,17)
• InChI Key： JGERKLCBVZBJHM-UHFFFAOYSA-N
• SMILES： NC(C)(C)C(C1=NC=CN1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.157897619Da
• Monoisotopic Mass: 229.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine

Introduction to (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine (CAS No. 886505-52-8)

(1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine (CAS No. 886505-52-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular formula of (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine is C₁₄H₁₉N₃, and its molecular weight is approximately 229.31 g/mol. The compound features a benzyl group attached to an imidazole ring, which is further linked to an isopropyl amine moiety. This structural arrangement confers the molecule with unique chemical and biological properties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The imidazole ring, a key structural feature of the molecule, plays a crucial role in its biological activity by interacting with specific receptors and enzymes involved in inflammation and pain signaling pathways.

In addition to its anti-inflammatory properties, (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine has shown promise as a potential therapeutic agent for neurological disorders. Studies conducted on animal models have indicated that the compound can cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine could be developed into a novel treatment for conditions such as Alzheimer's disease and Parkinson's disease.

The benzyl group in (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine contributes to its lipophilicity, enhancing its ability to penetrate cell membranes and reach target sites within the body. This property is particularly advantageous for drugs that need to act on intracellular targets or cross biological barriers such as the blood-brain barrier.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine involves a series of well-defined chemical reactions, including the formation of the imidazole ring and the subsequent attachment of the benzyl and isopropyl groups. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production for pharmaceutical applications.

In conclusion, (1-Benzyl-1H-imidazol-2-ylmethyl)isopropyl amine (CAS No. 886505-52-8) represents a promising candidate in the development of new therapeutic agents. Its unique molecular structure and favorable biological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.